Cas no 54231-42-4 (2-Hydrazinyl-3-iodopyridine)

• Product Name: 2-Hydrazinyl-3-iodopyridine
• CAS No: 54231-42-4
• MF: C₅H₆IN₃
• MW: 235.025712490082
• MDL: MFCD10000048
• CID: 3166689
• PubChem ID: 53402765
• Update Time: 2025-11-01

2-Hydrazinyl-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-hydrazino-3-iodo-pyridine
• (3-Iodo-2-pyridyl)hydrazine
• SCHEMBL1223336
• WRRJCOZVATYAGG-UHFFFAOYSA-N
• E90354
• Pyridine, 2-hydrazinyl-3-iodo-
• SY356681
• 54231-42-4
• 2-Hydrazino-3-iodopyridine
• CS-0194608
• 2-Hydrazinyl-3-iodopyridine
• MFCD10000048
• AKOS027314113
• DTXSID801306168
• (3-iodopyridin-2-yl)hydrazine
• EN300-328838

• MDL： MFCD10000048
• Inchi： 1S/C5H6IN3/c6-4-2-1-3-8-5(4)9-7/h1-3H,7H2,(H,8,9)
• InChI Key： WRRJCOZVATYAGG-UHFFFAOYSA-N
• SMILES： IC1=CC=CN=C1NN

Computed Properties

• Exact Mass: 234.96064g/mol
• Monoisotopic Mass: 234.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Hydrazinyl-3-iodopyridine

Comprehensive Overview of 2-Hydrazinyl-3-iodopyridine (CAS No. 54231-42-4): Properties, Applications, and Research Insights

2-Hydrazinyl-3-iodopyridine (CAS No. 54231-42-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative features a unique combination of a hydrazine moiety and an iodine substituent, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₅H₆IN₃, and precise structural attributes contribute to its utility in cross-coupling reactions, a topic frequently searched by chemists exploring catalytic transformations and drug discovery.

Recent trends in organic synthesis highlight the growing demand for halogenated pyridines, particularly those like 3-iodopyridine derivatives, due to their role in palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings). Researchers often query "applications of hydrazinyl pyridines" or "synthetic routes for 54231-42-4," reflecting its relevance in designing kinase inhibitors and antimicrobial agents. The compound’s iodine atom serves as a reactive handle for further functionalization, aligning with the industry’s focus on late-stage diversification strategies.

From a physicochemical perspective, 2-Hydrazinyl-3-iodopyridine exhibits moderate solubility in polar solvents like DMSO and methanol, a property critical for its handling in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent user queries about "quality control for CAS 54231-42-4." Stability studies indicate that the compound should be stored under inert conditions to prevent degradation, a concern echoed in forums discussing air-sensitive reagents.

The compound’s applications extend to material science, where its electron-rich pyridine core facilitates the development of organic semiconductors and ligand design for metal complexes. Searches for "iodopyridine uses in OLEDs" or "hydrazine-based linkers" underscore its interdisciplinary appeal. Notably, its role in constructing heterocyclic scaffolds aligns with the pharmaceutical industry’s pursuit of fragment-based drug design (FBDD), a trending topic in medicinal chemistry.

Ongoing research explores the structure-activity relationships (SAR) of 2-Hydrazinyl-3-iodopyridine derivatives, particularly their potential as enzyme modulators. Publications indexed in databases like SciFinder often highlight its utility in generating high-throughput screening libraries. Environmental considerations, such as "green synthesis of iodinated compounds," further drive innovation, with studies focusing on catalyst recycling and solvent-free reactions.

In summary, 2-Hydrazinyl-3-iodopyridine (CAS No. 54231-42-4) represents a critical building block in modern synthetic chemistry. Its dual functional groups enable diverse transformations, catering to demands in precision medicine and sustainable chemistry. As search queries evolve toward "cost-effective synthesis of 54231-42-4" and "scalable production," this compound continues to bridge academic inquiry and industrial application.